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Introduction to Strontium Titanate Nanoparticles
Strontium titanate (SrTiO3) is a perovskite-type oxide that has garnered significant interest in

various scientific and technological fields due to its unique properties. As a nanoparticle, its

high surface area and quantum confinement effects lead to enhanced performance in a

multitude of applications. SrTiO3 nanoparticles are known for their high dielectric constant, low

dielectric loss, and excellent thermal and chemical stability. The properties of these

nanoparticles, including particle size, morphology, and crystallinity, can be effectively tailored

through various synthesis methods, with the hydrothermal method being a particularly

advantageous approach.

Key Applications of Hydrothermally Synthesized
SrTiO3 Nanoparticles
The versatility of strontium titanate nanoparticles prepared via hydrothermal synthesis makes

them suitable for a wide range of applications:

Photocatalysis: SrTiO3 is a promising photocatalyst for water splitting to produce hydrogen

and for the degradation of organic pollutants in wastewater.[1] The hydrothermal method

allows for the synthesis of nanoparticles with high crystallinity and large specific surface

areas, which are crucial for high photocatalytic activity.[2] The strontium ions in SrTiO3 can
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promote the formation of superoxide radicals, which helps to prevent the recombination of

photogenerated charge carriers and enhances the photocatalytic oxidation process.[1]

Electronics and Sensors: Due to their high dielectric constant, SrTiO3 nanoparticles are

utilized in the fabrication of electronic components such as capacitors, varistors, and

thermistors.[3][4] They are also employed in the development of gas sensors, particularly for

oxygen, due to their stability at high temperatures.[4]

Biomedical Applications: While still an emerging area, the unique properties of SrTiO3

nanoparticles are being explored for potential use in biomedical applications, including as

drug delivery carriers and in bioimaging, owing to their chemical stability and the possibility

of surface functionalization.

Other Industrial Applications: Strontium titanate nanoparticles also find use as catalysts in

various chemical reactions and as anode materials in solid oxide fuel cells (SOFCs).[5]

Advantages of the Hydrothermal Synthesis Method
The hydrothermal synthesis of SrTiO3 nanoparticles offers several distinct advantages over

other methods like solid-state reactions or sol-gel techniques:

Excellent Control over Nanoparticle Properties: The hydrothermal method provides precise

control over particle size, morphology, and crystallinity by adjusting parameters such as

temperature, pressure, reaction time, and precursor concentrations.[6]

High Purity and Crystallinity: This method typically yields highly crystalline and pure

nanoparticles directly from the solution phase, often without the need for post-synthesis high-

temperature calcination.[7]

Environmentally Friendly: Hydrothermal synthesis is considered a green chemistry approach

as it uses water as a solvent and generally operates at moderate temperatures and

pressures.[8]

Scalability: The process has the potential for large-scale production of high-quality

nanoparticles.[7]
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Data Presentation: Experimental Parameters for
Hydrothermal Synthesis of SrTiO3 Nanoparticles
The following tables summarize the quantitative data from various studies on the hydrothermal

synthesis of SrTiO3 nanoparticles, providing a comparative overview of the experimental

conditions and resulting nanoparticle characteristics.

Table 1: Precursor Materials and Concentrations

Strontium
Precursor

Titanium
Precursor

Mineralizer/Sol
vent

Sr:Ti Molar
Ratio

Reference

Strontium

Hydroxide

Octahydrate

(Sr(OH)₂·8H₂O)

Titanium Dioxide

(Anatase)

Sodium

Hydroxide

(NaOH)

1:1 to 2:1 [2]

Strontium

Acetate

((CH₃COO)₂Sr·0.

5H₂O)

Tetrabutyl

Titanate

(C₁₆H₃₆O₄Ti)

Potassium

Hydroxide (KOH)
1:1 [7]

Strontium

Hydroxide

Octahydrate

(Sr(OH)₂·8H₂O)

Amorphous

Titanium Oxide

Sodium

Hydroxide

(NaOH)

Not specified [9]

Strontium

Hydroxide

Octahydrate

(Sr(OH)₂·8H₂O)

Tetrabutyl

Titanate
Ethanolamine Not specified [8]

Strontium

Acetate

Hemihydrate

(Sr(CH₃COO)₂·0.

5H₂O)

Titanium

Tetraisopropoxid

e

(Ti[(CH₃)₂CHO]₄)

Strontium

Hydroxide

(Sr(OH)₂)

1:4 to 4:4 (in

precursor gel)
[10]
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Table 2: Reaction Conditions and Resulting Nanoparticle Characteristics

Temperature
(°C)

Reaction Time
(hours)

Resulting
Particle Size

Resulting
Morphology

Reference

220 20 - 60 32 - 45 nm Near-spherical [2]

90 - 180 24 20 - 40 nm Cubic [7]

20 - 200 Not specified
Varies with

temperature

Nanocube-like to

spherical
[9]

110 - 150 24
Varies with

temperature
Polyhedral

230 6 Not specified Dendritic [10]

275 4 35 nm
Faceted

nanocubes

Experimental Protocols: Detailed Methodology for
Hydrothermal Synthesis of SrTiO3 Nanoparticles
This protocol provides a generalized yet detailed procedure for the hydrothermal synthesis of

strontium titanate nanoparticles, based on common practices reported in the literature.[2][7]

Materials:

Strontium precursor: Strontium Hydroxide Octahydrate (Sr(OH)₂·8H₂O) or Strontium Acetate

((CH₃COO)₂Sr·0.5H₂O)

Titanium precursor: Titanium Dioxide (Anatase powder) or Tetrabutyl Titanate

Mineralizer: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Solvent: Deionized water

Washing agents: Deionized water, Ethanol
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Teflon-lined stainless steel autoclave

Procedure:

Precursor Solution Preparation:

For solid titanium precursors (e.g., TiO₂): Disperse a calculated amount of TiO₂ powder in

a solution of the mineralizer (e.g., 5-10 M NaOH) with vigorous stirring.

For liquid titanium precursors (e.g., Tetrabutyl Titanate): Dissolve the calculated amount of

the strontium precursor in deionized water. In a separate container, dissolve the tetrabutyl

titanate in a suitable solvent like ethanol. Then, slowly add the titanium precursor solution

to the strontium precursor solution under constant stirring. Finally, add the mineralizer

solution to adjust the pH.

Hydrothermal Reaction:

Transfer the final precursor mixture into a Teflon-lined stainless steel autoclave.

Seal the autoclave and place it in a preheated oven.

Heat the autoclave to the desired reaction temperature (e.g., 150-220 °C) and maintain it

for the specified duration (e.g., 12-48 hours).

Cooling and Product Recovery:

After the reaction is complete, turn off the oven and allow the autoclave to cool down to

room temperature naturally.

Once cooled, carefully open the autoclave and collect the precipitate.

Washing and Drying:

Wash the collected precipitate several times with deionized water and then with ethanol to

remove any unreacted precursors and by-products. Centrifugation can be used to facilitate

the washing process.
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Dry the final product in an oven at a moderate temperature (e.g., 80-100 °C) for several

hours to obtain the strontium titanate nanoparticle powder.

Characterization:

The synthesized SrTiO3 nanoparticles should be characterized using various techniques to

determine their properties:

X-ray Diffraction (XRD): To confirm the crystal structure and phase purity.

Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To

analyze the particle size, morphology, and size distribution.

Brunauer-Emmett-Teller (BET) analysis: To measure the specific surface area.

UV-Vis Spectroscopy: To determine the optical properties and bandgap energy.

Mandatory Visualization
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Caption: Workflow for the hydrothermal synthesis of SrTiO3 nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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